ML133 hydrochloride
ML133 hydrochloride
ML-133 is an inward-rectifier potassium channel 2 (Kir2) inhibitor (IC50s = 1.8, 2.8, 2,9, and 2.6 µM for Kir2.1, Kir2.2, Kir2.3, and Kir2.6, respectively). It is selective for Kir2 channels over Kir1.1 and Kir4.1 channels (IC50s = 33 and 76 µM, respectively). ML-133 (10 and 30 nmol/animal) prevents the development of dynamic, but not punctate, mechanical allodynia in a mouse model of spared nerve injury.
ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1. The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K
ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1. The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K
Brand Name:
Vulcanchem
CAS No.:
1222781-70-5
VCID:
VC0141811
InChI:
InChI=1S/C19H19NO.ClH/c1-21-18-11-9-15(10-12-18)13-20-14-17-7-4-6-16-5-2-3-8-19(16)17;/h2-12,20H,13-14H2,1H3;1H
SMILES:
COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl
Molecular Formula:
C19H20ClNO
Molecular Weight:
313.8 g/mol
ML133 hydrochloride
CAS No.: 1222781-70-5
Cat. No.: VC0141811
Molecular Formula: C19H20ClNO
Molecular Weight: 313.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | ML-133 is an inward-rectifier potassium channel 2 (Kir2) inhibitor (IC50s = 1.8, 2.8, 2,9, and 2.6 µM for Kir2.1, Kir2.2, Kir2.3, and Kir2.6, respectively). It is selective for Kir2 channels over Kir1.1 and Kir4.1 channels (IC50s = 33 and 76 µM, respectively). ML-133 (10 and 30 nmol/animal) prevents the development of dynamic, but not punctate, mechanical allodynia in a mouse model of spared nerve injury. ML133 HCl is a selective potassium channel inhibitor for Kir2.1 with IC50 of 1.8 μM (pH 7.4) and 290 nM (pH 8.5), has no effect on Kir1.1 and weak activity for Kir4.1 and Kir7.1. The ratio of total concentration of extracellular ML133 versus intracellular ML133 is 1:0.13 at pH 6.5, 1:9.09 at pH 8.5. ML133 is clean against 3A4 and 2C9 (IC50 >30 μM), displays moderate inhibition of 1A2 (IC50 = 3.3 μM) but proves to be a potent inhibitor of 2D6 (IC50 = 0.13 μM) in CYP450 assay. ML133 is highly protein bound (>99%) in both human and rat and also displays high intrinsic clearance in both species. ML133 (10 μM) is not displaced by K |
|---|---|
| CAS No. | 1222781-70-5 |
| Molecular Formula | C19H20ClNO |
| Molecular Weight | 313.8 g/mol |
| IUPAC Name | 1-(4-methoxyphenyl)-N-(naphthalen-1-ylmethyl)methanamine;hydrochloride |
| Standard InChI | InChI=1S/C19H19NO.ClH/c1-21-18-11-9-15(10-12-18)13-20-14-17-7-4-6-16-5-2-3-8-19(16)17;/h2-12,20H,13-14H2,1H3;1H |
| Standard InChI Key | NGQIBUUFXDPHKT-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl |
| Canonical SMILES | COC1=CC=C(C=C1)CNCC2=CC=CC3=CC=CC=C32.Cl |
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